Cas no 1803837-55-9 (1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene)

• Product Name: 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene
• CAS No: 1803837-55-9
• MF: C₇H₄Br₂F₂O
• MW: 301.91086769104
• CID: 4978093
• Update Time: 2025-05-23

1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene

• Inchi： 1S/C7H4Br2F2O/c8-4-1-2-5(9)7(6(4)11)12-3-10/h1-2H,3H2
• InChI Key： BGGDTXMHIMQHLW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCF)F)Br

Computed Properties

• Exact Mass: 301.85765 g/mol
• Monoisotopic Mass: 299.85970 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2
• Molecular Weight: 301.91

Additional information on 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene

Comprehensive Overview of 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene (CAS No. 1803837-55-9)

1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene (CAS No. 1803837-55-9) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring dibromo, fluoro, and fluoromethoxy substituents, makes it a versatile building block for designing complex organic molecules. Researchers and industries increasingly focus on this compound due to its potential in cross-coupling reactions and catalysis, aligning with the growing demand for sustainable chemistry solutions.

The compound’s synthetic utility is underscored by its role in constructing heterocyclic frameworks, a hot topic in drug discovery. With the rise of AI-driven molecular design, 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene has garnered attention for its compatibility with machine learning-based retrosynthesis tools. Users frequently search for "halogenated benzene derivatives in drug development" or "fluorinated intermediates for Suzuki coupling," reflecting its relevance in modern organic chemistry.

From an environmental perspective, the compound’s stability and low volatility align with green chemistry principles, addressing concerns about persistent organic pollutants. Its selective reactivity also reduces waste generation, a key focus in circular economy discussions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a detail often queried by quality control professionals.

In material science, 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene contributes to organic electronics, particularly in OLED and photovoltaic applications. Searches for "fluorinated aromatics in optoelectronics" highlight this niche. The compound’s electron-withdrawing properties enhance charge transport, making it valuable for next-generation semiconductors.

Regulatory compliance is another critical aspect. While not classified as hazardous under major frameworks, proper handling guidelines for halogenated compounds are frequently searched. Safety data sheets (SDS) emphasize glovebox use and ventilation, topics often raised in laboratory safety forums.

In summary, 1,4-Dibromo-2-fluoro-3-(fluoromethoxy)benzene (CAS No. 1803837-55-9) bridges multiple scientific domains, from medicinal chemistry to sustainable materials. Its interdisciplinary appeal ensures continued relevance in both academic research and industrial innovation.